Cas no 1804941-05-6 (4-(Aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-methanol)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-methanol
• CAS No: 1804941-05-6
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4884112
• Update Time: 2025-05-22

4-(Aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-methanol

• Inchi： 1S/C8H9F3N2O/c9-7(10)6-1-4(2-12)5(3-14)8(11)13-6/h1,7,14H,2-3,12H2
• InChI Key： GUTRFKFYEGUYND-UHFFFAOYSA-N
• SMILES： FC1=C(CO)C(=CC(C(F)F)=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-methanol

4-(Aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-methanol: A Comprehensive Overview

The compound 4-(Aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-methanol, identified by the CAS number 1804941-05-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in different chemical reactions. The structure of this molecule is characterized by a pyridine ring substituted with an amino methyl group at position 4, a difluoromethyl group at position 6, a fluorine atom at position 2, and a hydroxymethyl group at position 3.

The synthesis of 4-(Aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-methanol involves a series of carefully designed chemical reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, focusing on minimizing reaction steps and reducing the use of hazardous reagents.

The structural features of this compound make it an attractive candidate for applications in pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups provides opportunities for further chemical modifications, enabling the development of derivatives with enhanced biological activity or improved physical properties. For instance, the amino methyl group can serve as a site for acylation or alkylation reactions, while the hydroxymethyl group can be oxidized to form a carboxylic acid or reduced to generate an alcohol derivative.

In the field of pharmacology, 4-(Aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-methanol has shown promising results in preclinical studies as a potential drug candidate for treating various diseases. Its ability to interact with specific biological targets, such as enzymes or receptors, has been extensively investigated using computational modeling and experimental techniques. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression, making it a valuable lead compound for drug discovery efforts.

The environmental impact of this compound is another area of active research. Scientists are examining its biodegradability and toxicity profiles to ensure its safe use in industrial and agricultural settings. Efforts are being made to develop eco-friendly synthesis routes and application methods that minimize ecological risks while maintaining the compound's effectiveness.

In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-methanol represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. With ongoing research focusing on optimizing its synthesis, enhancing its biological activity, and ensuring its environmental safety, this compound holds great promise for contributing to scientific progress and industrial innovation.